Cas no 2138534-24-2 (methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate)

• Product Name: methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate
• CAS No: 2138534-24-2
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 6050417
• PubChem ID: 132354062
• Update Time: 2025-06-13

methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate
• EN300-1179865
• 2138534-24-2

• Inchi： 1S/C10H17NO3/c1-14-8(12)9(3-2-4-9)10(13)5-6-11-7-10/h11,13H,2-7H2,1H3
• InChI Key： ZWEHSFLUDXMQCP-UHFFFAOYSA-N
• SMILES： OC1(CNCC1)C1(C(=O)OC)CCC1

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6Ų

Additional information on methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate

Methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate (CAS No. 2138534-24-2): A Comprehensive Overview

Methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate, identified by its CAS number 2138534-24-2, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development. The structural features of this molecule, particularly the presence of a cyclobutane ring and a hydroxypyrrolidine moiety, contribute to its unique chemical and pharmacological properties.

The< strong>cyclobutane ring in Methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate introduces rigidity to the molecular structure, which can influence its interactions with biological targets. This rigidity is often exploited in drug design to enhance binding affinity and selectivity. Additionally, the< strong>hydroxypyrrolidine moiety is a key pharmacophore that can participate in various hydrogen bonding interactions, further modulating the compound's biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of new therapeutic agents. Methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate exemplifies this trend, as it combines two pharmacologically relevant structural elements. The cyclobutane ring is known to improve metabolic stability, while the hydroxypyrrolidine group can enhance solubility and bioavailability. These properties make it an attractive scaffold for designing novel drugs.

In the context of contemporary research, Methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate has been explored for its potential applications in treating various diseases. Studies have demonstrated its efficacy in inhibiting certain enzymes and receptors that are implicated in inflammatory and neurological disorders. The compound's ability to modulate these targets suggests its therapeutic potential in conditions such as arthritis and neurodegenerative diseases.

The synthesis of Methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the cyclobutane ring followed by functionalization with the hydroxypyrrolidine group. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to achieve the desired product with minimal side reactions.

One of the most intriguing aspects of Methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate is its potential for structural diversification. By modifying different parts of the molecule, researchers can generate a library of derivatives with tailored biological activities. This flexibility allows for the exploration of various pharmacological pathways and the identification of new lead compounds for drug development.

The pharmacokinetic properties of Methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate are also subjects of intense investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Preclinical studies have provided valuable insights into these processes, paving the way for further clinical development.

In conclusion, Methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate (CAS No. 2138534-24-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.